Cas no 1448136-12-6 (1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine)

• Product Name: 1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine
• CAS No: 1448136-12-6
• MF: C₁₆H₁₈ClNO₅S₃
• MW: 435.965819835663
• CID: 5846093
• PubChem ID: 71809044
• Update Time: 2025-05-20

1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine
• 1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-methoxyphenyl)sulfonylpiperidine
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-(4-methoxybenzenesulfonyl)piperidine
• 1448136-12-6
• 1-((5-chlorothiophen-2-yl)sulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperidine
• F6441-6792
• AKOS024564147

• Inchi： 1S/C16H18ClNO5S3/c1-23-12-2-4-13(5-3-12)25(19,20)14-8-10-18(11-9-14)26(21,22)16-7-6-15(17)24-16/h2-7,14H,8-11H2,1H3
• InChI Key： JPACIZMDTWENHE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCC(CC1)S(C1C=CC(=CC=1)OC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 435.0035639g/mol
• Monoisotopic Mass: 435.0035639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine

1-(5-Chlorothiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine: A Comprehensive Overview

The compound 1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine, identified by the CAS number 1448136-12-6, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonyl piperidines, which are known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a piperidine ring substituted with two sulfonyl groups: one attached to a 5-chlorothiophen-2-yl moiety and the other to a 4-methoxybenzenesulfonyl group. These substituents contribute to the unique chemical and physical properties of the compound.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug discovery, particularly due to their ability to modulate enzyme activity and cellular signaling pathways. The presence of the thiophene ring in this compound adds an additional layer of complexity, as thiophenes are known for their aromaticity and potential for bioisosteric replacement in drug design. The chloro substituent on the thiophene ring further enhances the molecule's electronic properties, making it a promising candidate for exploring new therapeutic targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution, sulfonation, and cyclization reactions. The use of advanced catalytic systems and green chemistry principles has made the synthesis more efficient and environmentally friendly. Researchers have also explored the stereochemistry of this compound, revealing that the configuration of the piperidine ring plays a critical role in its biological activity. This has led to investigations into enantiomer-specific synthesis and applications in asymmetric catalysis.

The application of 1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine extends beyond pharmaceuticals. In materials science, it has been studied as a potential precursor for advanced polymers and nanomaterials due to its ability to form stable covalent bonds under specific conditions. Additionally, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes.

Recent breakthroughs in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level with unprecedented accuracy. These models have provided insights into its interaction with biological systems, paving the way for novel drug delivery mechanisms. Furthermore, the integration of machine learning algorithms into chemical research has accelerated the discovery of new compounds with similar structural features but improved pharmacokinetic profiles.

In conclusion, 1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine represents a fascinating example of how modern chemical synthesis and advanced computational techniques can lead to innovative solutions in various scientific domains. Its unique structure, coupled with recent advancements in research methodologies, positions it as a key player in future developments across pharmaceuticals, materials science, and beyond.